Cas no 941895-40-5 (2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide)

• Product Name: 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide
• CAS No: 941895-40-5
• MF: C₂₂H₂₂N₄O₂
• MW: 374.435684680939
• CID: 5907503
• PubChem ID: 7593317
• Update Time: 2025-10-28

2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-methyl-N-[4-[6-(4-morpholinyl)-3-pyridazinyl]phenyl]-
• AKOS024702979
• 2-methyl-N-(4-(6-morpholinopyridazin-3-yl)phenyl)benzamide
• 941895-40-5
• 2-methyl-N-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]benzamide
• F2724-0667
• 2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzamide
• 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide

• Inchi： 1S/C22H22N4O2/c1-16-4-2-3-5-19(16)22(27)23-18-8-6-17(7-9-18)20-10-11-21(25-24-20)26-12-14-28-15-13-26/h2-11H,12-15H2,1H3,(H,23,27)
• InChI Key： GRFKUPXNXMHART-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(N3CCOCC3)C=C2)C=C1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 374.17427596g/mol
• Monoisotopic Mass: 374.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 567.2±50.0 °C(Predicted)
• pka: 13.06±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide

Introduction to 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide (CAS No. 941895-40-5)

2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide, identified by its CAS number 941895-40-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The structural complexity of 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide arises from its multi-faceted architecture, which includes a benzamide core, a pyridazine ring, and a morpholine moiety. These structural elements contribute to its unique chemical properties and potential therapeutic applications.

The benzamide moiety is a well-known pharmacophore in medicinal chemistry, often found in drugs that target neurological and inflammatory disorders. The presence of the benzamide group in 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide suggests that it may interact with biological targets in a manner similar to other benzamide-based compounds. Recent studies have highlighted the role of benzamides in modulating enzyme activity and receptor binding, which could be relevant to the potential therapeutic effects of this compound.

The pyridazine ring is another key structural feature of 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide. Pyridazines are heterocyclic compounds that have been extensively studied for their biological activity. They are known to exhibit properties such as anti-inflammatory, anti-tumor, and antimicrobial effects. The integration of the pyridazine ring into the molecular framework of this compound may enhance its binding affinity to specific biological targets, thereby increasing its therapeutic efficacy.

The morpholine group is a third important structural component that contributes to the complexity and functionality of 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide. Morpholine derivatives are commonly found in pharmaceuticals due to their ability to improve solubility and bioavailability. The presence of the morpholine moiety may enhance the pharmacokinetic properties of this compound, making it more suitable for clinical applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-methyl-N-{4-6-(morpholin-4-y l)pyridazin -3 -y lphen yl}benzamide with various biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in pathways related to inflammation, pain, and neurodegeneration. For instance, computational simulations have indicated that this molecule could bind to cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

In vitro studies have also provided insights into the potential biological activities of 2-methyl-N-{4 -6-(morpholin -4 -y l)pyridazin -3 -y lphen yl}benzamide. Preliminary experiments have shown that this compound exhibits inhibitory activity against certain enzymes and receptors. For example, it has been observed to inhibit the activity of lipoxygenase, an enzyme involved in the production of inflammatory mediators. Additionally, it has demonstrated interactions with receptors such as the transient receptor potential (TRP) channels, which are implicated in pain perception.

The synthesis of 2-methyl-N-{4 -6-(morpholin -4 -y l)pyridazin -3 -y lphen yl}benzamide presents a challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Researchers have employed multi-step synthetic routes that involve functional group transformations such as condensation, cyclization, and substitution reactions. These synthetic strategies highlight the growing expertise in constructing complex organic molecules for pharmaceutical applications.

The potential therapeutic applications of 2-methyl-N-{4 -6-(morpholin -4 -y l)pyridazin -3 -y lphen yl}benzamide are vast. Given its structural features and reported biological activities, this compound may find utility in treating a range of disorders including chronic pain syndromes, inflammatory diseases, and neurodegenerative conditions. Further preclinical studies are necessary to validate these potential applications and to identify any adverse effects or toxicities associated with its use.

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive data on the safety and efficacy of new chemical entities before they can be approved for clinical use. The development pipeline for 2-methyl-N-{4 -6-(morpholin -4 -y l)pyridazin -3 -y lphen yl}benzamide will involve rigorous testing under good laboratory practices (GLP) conditions to generate data on pharmacokinetics, pharmacodynamics, toxicity, and immunogenicity.

The role of collaboration between academic researchers and industry scientists cannot be overstated in advancing the development of novel therapeutics like 2-methyl-N-{4 -6-(morpholin -4 -y l)pyridazin -3 -y lphen yl}benzamide. Such collaborations facilitate knowledge exchange, resource sharing, and accelerate the translation of laboratory findings into clinical applications. Industry partnerships also provide access to funding and infrastructure necessary for conducting large-scale preclinical and clinical trials.

Future directions in research on 2-methyl-N-{4 -6-(morpholin -4-y l )pyridazin – 3 – yl phen yl }benzamide may include exploring structure–activity relationships (SARs) to optimize its potency and selectivity. Additionally, investigating its mechanism of action at a molecular level will provide critical insights into how it interacts with biological targets and elicits therapeutic effects.

The integration of cutting-edge technologies such as artificial intelligence (AI), machine learning (ML), and high-throughput screening (HTS) will further enhance the discovery process for compounds like 2-methyl-N-{ 4 – 6 –( morph olin – 4 – y l ) py rid azin – 3 – yl phen yl }benz amide . These technologies enable rapid identification of lead compounds from large chemical libraries based on predicted biological activities.

In conclusion, 2 – methyl – N – { 4 – 6 –( morph olin – 4 – y l ) py rid azin – 3 – yl phen yl }ben z am ide(CAS No .941895–40–5) represents a promising candidate for further investigation in pharmaceutical research . Its complex structure ,unique functional groups ,and potential biological activities make it an intriguing molecule for drug discovery efforts aimed at treating various human diseases . Continued research efforts will be essential to unlock its full therapeutic potential . p >